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Compound of Interest

Compound Name: N-Acetyl-L-tyrosinamide

Cat. No.: B556345

For researchers and scientists engaged in drug development and laboratory research, the
proper disposal of chemical reagents is a critical component of operational safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of N-Acetyl-L-tyrosinamide, ensuring adherence to safety
protocols and minimizing environmental impact.

N-Acetyl-L-tyrosinamide is recognized as a substance that requires careful handling due to
its potential to cause skin, eye, and respiratory irritation.[1] While it may not be classified as
hazardous for transport, proper disposal protocols are necessary to mitigate any potential risks.

[2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-Acetyl-L-tyrosinamide
with appropriate personal protective equipment (PPE). This includes, but is not limited to,
safety goggles, chemical-resistant gloves, and a lab coat. In case of spills, avoid generating
dust and collect the material using dry cleanup procedures.[2][3]

Quantitative Data Summary

For quick reference, the following table summarizes key safety and identification information for
N-Acetyl-L-tyrosinamide.
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Property Value Reference
CAS Number 1948-71-6 [1]
Molecular Formula C11H14N203 [1]

H315: Causes skin

irritationH319: Causes serious
GHS Hazard Statements [1]

eye irritationH335: May cause

respiratory irritation

Storage

Store in a cool, dry, well-
ventilated area in a tightly

sealed container.

[4]

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the recommended steps for the proper disposal of N-Acetyl-L-
tyrosinamide. This procedure is based on general best practices for non-hazardous chemical
waste and should be adapted to comply with all applicable local, state, and federal regulations.

Materials:

Procedure:

Sealable, labeled waste container
Chemical fume hood (if available and necessary)

Spill control materials (e.g., absorbent pads, sweeper)

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

o Risk Assessment: Before beginning, review the Safety Data Sheet (SDS) provided by the
supplier for any specific disposal instructions. Assess the quantity of waste and the potential

for exposure.
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e Personal Protection: Don appropriate PPE, including safety glasses with side shields,
chemical-resistant gloves, and a lab coat.

¢ Containment:

o For unused, uncontaminated product, if recycling or reuse is not feasible, prepare it for
disposal in its original container or a suitable, clearly labeled waste container.[3]

o For contaminated waste (e.g., spill clean-up material), carefully place it into a sealable and
appropriately labeled hazardous waste container.[3]

e Waste Segregation: Do not mix N-Acetyl-L-tyrosinamide waste with other chemical waste
streams unless explicitly permitted by your institution's waste management guidelines.

o Labeling: Clearly label the waste container with "N-Acetyl-L-tyrosinamide Waste" and any
other information required by your institution's environmental health and safety (EHS)
department.

o Storage: Store the sealed waste container in a designated waste accumulation area, away
from incompatible materials.[3]

» Final Disposal: Arrange for the disposal of the waste through your institution's licensed
hazardous waste contractor.[3] Always adhere to all local, state, and federal regulations for
chemical waste disposal.[2]

o Documentation: Maintain a record of the disposed chemical, including the quantity and date
of disposal, as per your laboratory's standard operating procedures.

Environmental Precautions:

It is crucial to prevent N-Acetyl-L-tyrosinamide from entering drains or waterways.[3] Spills
should be contained and cleaned up in a manner that prevents environmental release.

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal
of N-Acetyl-L-tyrosinamide waste.
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Identify N-Acetyl-L-tyrosinamide Waste

i

Is the waste
contaminated?

Unused, Uncontaminated Product

Contaminated Waste
(e.q., spills, mixtures)

Recycling/Reuse
Feasible?

Consult Supplier for Place in a suitable, closed,
Potential Recycling/Reuse and labeled container for disposal

Store container in a designated
waste accumulation area

Arrange for disposal by a licensed
hazardous waste contractor

Follow all local, state,
and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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